6-(carboxymethyl)-4-(2-thienylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid

• IUPAC Name: 6-(carboxymethyl)-4-thiophen-2-ylsulfonyl-2,3-dihydro-1,4-benzoxazine-2-carboxylic acid
• InChI: InChI=1S/C15H13NO7S2/c17-13(18)7-9-3-4-11-10(6-9)16(8-12(23-11)15(19)20)25(21,22)14-2-1-5-24-14/h1-6,12H,7-8H2,(H,17,18)(H,19,20)
• InChI Key: RUBJAUGTGKXSHR-UHFFFAOYSA-N
• Canonical SMILES: C1C(OC2=C(N1S(=O)(=O)C3=CC=CS3)C=C(C=C2)CC(=O)O)C(=O)O
• Molecular Formula: C15H13NO7S2
• Molecular Weight: 383.4 g/mol
• Solubility: >57.5 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 866134-97-6

Description

6-(carboxymethyl)-4-(2-thienylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid is a useful research compound. Its molecular formula is C15H13NO7S2 and its molecular weight is 383.39. The purity is usually 95%.
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Scientific Research Applications

1. Resin Reactions and Catalysts

The compound is involved in the reaction of benzoxazine-based phenolic resins with carboxylic acids and phenols as catalysts. This research, as reported by Dunkers and Ishida (1999), utilizes Fourier transform infrared spectroscopy and other techniques to explore the reactions and curing processes of these resins, highlighting the compound's role in advanced material science (Dunkers & Ishida, 1999).

2. Synthesis of Novel Benzoxazine Compounds

Studies like that of Ilaš et al. (2008) have focused on the synthesis of complex benzoxazine compounds, which include derivatives similar to the compound . These syntheses lead to new structures with potential applications in various fields of chemistry (Ilaš, Lah, Leban, & Kikelj, 2008).

3. Application in Fuel Cells

Research by Yao et al. (2014) highlights the synthesis of a sulfonic acid-containing benzoxazine monomer for use in proton exchange membranes in direct methanol fuel cells. This showcases the compound's relevance in energy technology and material science (Yao et al., 2014).

4. Potential Antibacterial Properties

Kadian, Maste, and Bhat (2012) synthesized and evaluated 1,4-benzoxazine analogues for antibacterial activity. This points to the medical and pharmaceutical potential of compounds like 6-(carboxymethyl)-4-(2-thienylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid (Kadian, Maste, & Bhat, 2012).

5. Efficient Synthesis Methods

Albanese et al. (2003) discuss the efficient synthesis of 2-substituted 3,4-dihydro-2H-1,4-benzoxazines under solid-liquid phase transfer catalysis conditions, indicating the importance of the compound in synthetic chemistry (Albanese, Landini, Lupi, & Penso, 2003).

6. Lipase-Catalyzed Resolution Studies

Prasad et al. (2006) explored the lipase-catalyzed resolution of benzoxazine derivatives, contributing to the understanding of this compound's behavior in biocatalytic processes (Prasad, Mukherjee, Sharma, Rastogi, Mangalam, Jha, Olsen, Patkar, & Parmar, 2006).

7. Synthesis and Characterization

The synthesis and characterization of related benzoxazine compounds and their derivatives have been a focus of research, as indicated in studies like those by Fitton and Ward (1971), providing insights into the chemical properties and potential applications of these compounds (Fitton & Ward, 1971).